Cas no 1200835-62-6 (Pent-4-yn-1-yl carbonochloridate)

• Product Name: Pent-4-yn-1-yl carbonochloridate
• CAS No: 1200835-62-6
• MF: C₆H₇ClO₂
• MW: 146.571581125259
• MDL: MFCD33550221
• CID: 5654724
• PubChem ID: 71654297
• Update Time: 2025-08-04

Pent-4-yn-1-yl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• pent-4-yn-1-yl carbonochloridate
• EN300-27739260
• 1200835-62-6
• Carbonochloridic acid, 4-pentyn-1-yl ester
• Pent-4-yn-1-yl carbonochloridate

• MDL： MFCD33550221
• Inchi： 1S/C6H7ClO2/c1-2-3-4-5-9-6(7)8/h1H,3-5H2
• InChI Key： RDTJQRVLNZOHEL-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCCC#C

Computed Properties

• Exact Mass: 146.0134572g/mol
• Monoisotopic Mass: 146.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 168.6±23.0 °C(Predicted)

Additional information on Pent-4-yn-1-yl carbonochloridate

Comprehensive Overview of Pent-4-yn-1-yl carbonochloridate (CAS No. 1200835-62-6): Properties, Applications, and Innovations

Pent-4-yn-1-yl carbonochloridate (CAS No. 1200835-62-6) is a specialized organic compound that has garnered significant attention in synthetic chemistry and material science. This compound, characterized by its alkyne and carbonochloridate functional groups, serves as a versatile building block for click chemistry and polymer synthesis. Its unique structure enables efficient conjugation with biomolecules, making it valuable in bioconjugation and drug discovery applications. Researchers are increasingly exploring its potential in bioorthogonal chemistry, a field that has gained traction due to its relevance in targeted drug delivery and diagnostic imaging.

The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of compounds like Pent-4-yn-1-yl carbonochloridate. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions aligns with the demand for atom-efficient and high-yield transformations. This reactivity is particularly relevant in the development of biocompatible materials and smart polymers, which are widely discussed in nanotechnology forums and biomedical research publications. The compound's CAS No. 1200835-62-6 is frequently searched in academic databases, reflecting its niche yet critical role in advanced chemical synthesis.

From an industrial perspective, Pent-4-yn-1-yl carbonochloridate is employed in the production of functionalized surfaces and cross-linked hydrogels. These materials are pivotal in tissue engineering and 3D bioprinting, areas that have seen exponential growth due to advancements in regenerative medicine. The compound's alkyne moiety allows for precise modifications, enabling researchers to tailor material properties for specific applications. This adaptability has made it a subject of interest in patent filings and startup innovations, particularly those focused on personalized healthcare solutions.

In the context of analytical chemistry, Pent-4-yn-1-yl carbonochloridate is utilized as a derivatization agent to enhance the detection of complex molecules via mass spectrometry and chromatography. Its carbonochloridate group reacts selectively with amines and alcohols, facilitating the analysis of metabolites and proteomic samples. This application is particularly relevant in omics research, where sensitivity and specificity are paramount. The compound's compatibility with high-throughput screening platforms further underscores its utility in modern diagnostic technologies.

Looking ahead, the demand for Pent-4-yn-1-yl carbonochloridate is expected to rise alongside advancements in precision medicine and material innovation. Its role in multicomponent reactions and cascade syntheses positions it as a key player in the development of next-generation therapeutics and advanced materials. As the scientific community continues to explore its potential, CAS No. 1200835-62-6 remains a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.